Cas no 58692-14-1 ((2S,4R,5S,7R)-3,6-Dioxatetracyclo[6.4.0.02,4.05,7]dodeca-1(12),8,10-triene)

(2S,4R,5S,7R)-3,6-Dioxatetracyclo[6.4.0.02,4.05,7]dodeca-1(12),8,10-triene Properties

Names and Identifiers

• (1aS,1bR,2aS,6bR)-1a,1b,2a,6b-Tetrahydronaphtho[1,2-b:3,4-b']bisoxirene
• (2S,4R,5S,7R)-3,6-Dioxatetracyclo[6.4.0.02,4.05,7]dodeca-1(12),8,10-triene

• InChIKey： BVPHFZWJQTYHDJ-FIRGSJFUSA-N
• Inchi： 1S/C10H8O2/c1-2-4-6-5(3-1)7-9(11-7)10-8(6)12-10/h1-4,7-10H/t7-,8+,9+,10-
• SMILES： O1[C@H]2C3C=CC=CC=3[C@@H]3[C@@H]([C@H]12)O3

Computed Properties

• Exact Mass: 160.052
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.052
• Heavy Atom Count: 12
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 25.1

Experimental Properties

• Refractive Index: 1.651
• Boiling Point: 300.4°C at 760 mmHg
• Flash Point: 144.2°C
• Density: 1.382